Cas no 1956385-60-6 (5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester)

• Product Name: 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester
• CAS No: 1956385-60-6
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 5192563
• Update Time: 2025-06-08

5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17N3O2S/c1-6-8-7(17-9(12)13-8)5-14(6)10(15)16-11(2,3)4/h6H,5H2,1-4H3,(H2,12,13)
• InChI Key： QJQFVRHJBHDEAF-UHFFFAOYSA-N
• SMILES： S1C2CN(C(OC(C)(C)C)=O)C(C)C=2N=C1N

Additional information on 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester

Introduction to 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester (CAS No. 1956385-60-6)

5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester (CAS No. 1956385-60-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolo[3,4-d]thiazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester is characterized by a central pyrrolo[3,4-d]thiazole core with a carboxylic acid moiety and an amino group substituted at the 2-position. The presence of a methyl group at the 4-position and a tert-butyl ester group at the carboxylic acid position further enhances its structural complexity and functional versatility. These features contribute to its stability and solubility in various solvents, making it an attractive candidate for pharmaceutical development.

Recent studies have highlighted the potential of 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester has also demonstrated significant anti-cancer activity. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been reported to inhibit the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The pharmacokinetic properties of 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life in vivo. These characteristics are crucial for its potential use as an oral therapeutic agent. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

The synthetic route for 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyrrolo[3,4-d]thiazole core through a condensation reaction followed by functional group modifications to introduce the desired substituents. The tert-butyl ester group can be easily removed under acidic conditions to yield the free carboxylic acid form if needed.

In conclusion, 5H-Pyrrolo[3,4-d]thiazole-5-carboxylic acid, 2-amino-4,6-dihydro-4-methyl-, 1,1-dimethylethyl ester (CAS No. 1956385-60-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to explore its therapeutic potential in various disease models.